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Compound of Interest

Compound Name: Fmoc-Asn(Trt)-OH-13C4,15N2

Cat. No.: B6594556 Get Quote

Technical Support Center: Isotope Labeling
This guide provides a detailed breakdown of how to calculate the mass shift for asparagine

labeled with four Carbon-13 (¹³C) and two Nitrogen-15 (¹⁵N) isotopes.

Frequently Asked Questions (FAQs)
Q1: How do I calculate the theoretical mass shift for ¹³C₄,¹⁵N₂ labeled asparagine?

A1: To calculate the mass shift, you need to determine the monoisotopic mass of both the

unlabeled (natural abundance) and the labeled asparagine and then find the difference. The

process involves using the exact mass of the most abundant isotope for each element in the

unlabeled molecule and the exact mass of the heavy isotopes for the labeled positions.

Troubleshooting Guide: Step-by-Step Mass Shift
Calculation

Identify the Chemical Formula: The chemical formula for asparagine is C₄H₈N₂O₃.

Determine Isotopic Composition:

Unlabeled Asparagine: Composed of the most abundant natural isotopes: ⁴C, ⁸H, ²N, ³O.

For calculation, we use the monoisotopic masses of ¹²C, ¹H, ¹⁴N, and ¹⁶O.
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Labeled Asparagine: The labeling scheme ¹³C₄,¹⁵N₂ indicates that all four carbon atoms

are ¹³C and both nitrogen atoms are ¹⁵N. The formula for the labeled molecule is

¹³C₄H₈¹⁵N₂O₃.

Sum the Monoisotopic Masses: Use the precise monoisotopic masses for each isotope to

calculate the total mass for both the unlabeled and labeled molecules.

Calculate the Mass Shift: Subtract the monoisotopic mass of the unlabeled asparagine from

the monoisotopic mass of the labeled asparagine.

Data Presentation
The tables below summarize the necessary isotopic masses and the final mass shift

calculation.

Table 1: Monoisotopic Masses of Relevant Isotopes

Isotope Monoisotopic Mass (Da)

¹H 1.007825035

¹²C 12.000000000[1][2]

¹³C 13.003354835[3][4]

¹⁴N 14.003074004[5]

¹⁵N 15.0001088983[6]

¹⁶O 15.994914619[5]

Table 2: Mass Shift Calculation for ¹³C₄,¹⁵N₂ Labeled Asparagine
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Molecule
Elemental
Composition

Calculation
Monoisotopic Mass
(Da)

Unlabeled Asparagine C₄H₈N₂O₃

(4 * 12.000000000) +

(8 * 1.007825035) +

(2 * 14.003074004) +

(3 * 15.994914619)

132.053492

Labeled Asparagine ¹³C₄H₈¹⁵N₂O₃

(4 * 13.003354835) +

(8 * 1.007825035) +

(2 * 15.0001088983) +

(3 * 15.994914619)

138.073238

Mass Shift
138.073238 -

132.053492
+6.019746

Experimental Protocols
Methodology for Mass Shift Calculation
The theoretical monoisotopic mass of a molecule is calculated by summing the exact masses

of the most abundant stable isotope of each constituent atom. For isotopically labeled

molecules, the mass of the specific heavy isotope is substituted for the corresponding light

isotope at the labeled positions.

Unlabeled Asparagine (C₄H₈N₂O₃) Mass Calculation:

Mass of Carbon: 4 x Mass(¹²C) = 4 x 12.000000000 Da = 48.000000000 Da.

Mass of Hydrogen: 8 x Mass(¹H) = 8 x 1.007825035 Da = 8.06260028 Da.

Mass of Nitrogen: 2 x Mass(¹⁴N) = 2 x 14.003074004 Da = 28.006148008 Da.[5]

Mass of Oxygen: 3 x Mass(¹⁶O) = 3 x 15.994914619 Da = 47.984743857 Da.[5]

Total Monoisotopic Mass: 48.000000000 + 8.06260028 + 28.006148008 + 47.984743857

= 132.0534921 Da.[1][5]

¹³C₄,¹⁵N₂ Labeled Asparagine Mass Calculation:
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Mass of Labeled Carbon: 4 x Mass(¹³C) = 4 x 13.003354835 Da = 52.01341934 Da.[3][4]

Mass of Hydrogen: 8 x Mass(¹H) = 8 x 1.007825035 Da = 8.06260028 Da.

Mass of Labeled Nitrogen: 2 x Mass(¹⁵N) = 2 x 15.0001088983 Da = 30.0002177966 Da.

[6]

Mass of Oxygen: 3 x Mass(¹⁶O) = 3 x 15.994914619 Da = 47.984743857 Da.[5]

Total Monoisotopic Mass: 52.01341934 + 8.06260028 + 30.0002177966 + 47.984743857

= 138.0609813 Da.

Mass Shift Determination:

Mass Shift = Mass(Labeled) - Mass(Unlabeled)

Mass Shift = 138.0609813 Da - 132.0534921 Da = +6.0074892 Da.

Note: Minor discrepancies with the summarized table may arise from rounding conventions.

Visualization
The following workflow diagram illustrates the process of calculating the isotopic mass shift.

Unlabeled Asparagine

Labeled Asparagine

Formula: C₄H₈N₂O₃
Isotopic Masses:
¹²C, ¹H, ¹⁴N, ¹⁶O Calculate Mass Mass = 132.053 Da

Calculate
Mass Shift

Unlabeled Mass

Formula: ¹³C₄H₈¹⁵N₂O₃
Isotopic Masses:
¹³C, ¹H, ¹⁵N, ¹⁶O Calculate Mass Mass = 138.073 Da

Labeled Mass

Mass Shift = +6.020 Da
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of
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